Cas no 2710295-61-5 (1,3,2-Dioxaborolane, 2-(4-bicyclo[1.1.1]pent-1-ylphenyl)-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane, 2-(4-bicyclo[1.1.1]pent-1-ylphenyl)-4,4,5,5-tetramethyl-
• CAS No: 2710295-61-5
• MF: C₁₇H₂₃BO₂
• MW: 270.174325227737
• CID: 5110214
• Update Time: 2026-03-03

1,3,2-Dioxaborolane, 2-(4-bicyclo[1.1.1]pent-1-ylphenyl)-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-(4-bicyclo[1.1.1]pent-1-ylphenyl)-4,4,5,5-tetramethyl-

• Inchi： 1S/C17H23BO2/c1-15(2)16(3,4)20-18(19-15)14-7-5-13(6-8-14)17-9-12(10-17)11-17/h5-8,12H,9-11H2,1-4H3
• InChI Key： RPMAIHGZPJVRLW-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(C23CC(C2)C3)C=C1

Additional information on 1,3,2-Dioxaborolane, 2-(4-bicyclo[1.1.1]pent-1-ylphenyl)-4,4,5,5-tetramethyl-

Compound CAS No. 2710295-61-5: 1,3,2-Dioxaborolane, 2-(4-bicyclo[1.1.1]pent-1-ylphenyl)-4,4,5,5-tetramethyl-

Introduction to the Compound

The compound with CAS No. 2710295-61-5, commonly referred to as 1,3,2-dioxaborolane, is a highly specialized chemical entity with the full name 2-(4-bicyclo[1.1.1]pent-1-ylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. This compound belongs to the class of dioxaborolanes, which are known for their unique structural properties and applications in organic synthesis and materials science.

Structural Features and Synthesis

The molecule features a dioxaborolane ring, a three-membered ring consisting of two oxygen atoms and one boron atom. This structure is highly strained but provides unique reactivity in chemical reactions. The substituents on the dioxaborolane ring include a tetramethyl group at positions 4 and 5 and a bicyclo[1.1.1]pentylphenyl group at position 2. The bicyclo[1.1.1]pentane moiety is a tricyclic structure that adds rigidity and stability to the molecule.

Recent advancements in the synthesis of dioxaborolanes have focused on improving the efficiency of their preparation while maintaining their structural integrity. Researchers have explored various catalytic systems and reaction conditions to optimize the formation of this compound from its precursors.

Applications in Organic Chemistry

One of the most significant applications of CAS No. 2710295-61-5 lies in its use as a precursor in organic synthesis. The dioxaborolane ring can act as a versatile building block for constructing complex molecules due to its ability to undergo various transformations under specific reaction conditions.

In recent studies, this compound has been employed in the synthesis of bioactive molecules with potential applications in pharmaceuticals and agrochemicals. Its rigid structure makes it an ideal candidate for designing molecules with specific stereochemical properties.

Materials Science Applications

Beyond organic synthesis, CAS No. 2710295-61-5 has shown promise in materials science applications such as polymer chemistry and nanotechnology. The unique electronic properties of the dioxaborolane ring contribute to its potential use in designing advanced materials with tailored properties.

Recent research has explored the incorporation of this compound into polymer networks to enhance mechanical strength and thermal stability. Additionally, its role in the development of novel boron-based materials for energy storage applications has been investigated.

Safety and Handling Considerations

While handling any chemical compound requires adherence to safety protocols, CAS No. 2710295-61-5 is not classified as a hazardous substance under standard conditions when used appropriately in controlled environments.

Proper storage conditions include maintaining it in a dry environment away from direct sunlight to prevent degradation over time.

Conclusion

In summary, CAS No. 2710295-61-5, or dioxaborolane derivative, represents a valuable addition to the arsenal of compounds used in modern organic synthesis and materials science research.The combination of its unique structural features with versatile reactivity makes it an attractive target for further exploration across multiple disciplines.